Cas no 1214351-85-5 (2',4-Difluoro-3-iodobiphenyl)

• Product Name: 2',4-Difluoro-3-iodobiphenyl
• CAS No: 1214351-85-5
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998223
• Update Time: 2025-06-29

2',4-Difluoro-3-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2',4-difluoro-3-iodobiphenyl
• 2',4-Difluoro-3-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-10-4-2-1-3-9(10)8-5-6-11(14)12(15)7-8/h1-7H
• InChI Key： DZLXJKCJEOGNPQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2',4-Difluoro-3-iodobiphenyl

Introduction to 2',4-Difluoro-3-iodobiphenyl (CAS No. 1214351-85-5)

2',4-Difluoro-3-iodobiphenyl, identified by its Chemical Abstracts Service (CAS) number 1214351-85-5, is a fluorinated biphenyl derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, materials science, and agrochemical development. The presence of both fluorine and iodine substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules.

The biphenyl core, a aromatic ring system consisting of two connected benzene rings, is a common motif in many biologically active compounds. The introduction of fluorine atoms at the 2' and 4' positions enhances the lipophilicity and metabolic stability of the molecule, while the iodine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions. These characteristics make 2',4-Difluoro-3-iodobiphenyl particularly useful in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in regulating critical cellular processes. The structural features of 2',4-Difluoro-3-iodobiphenyl have been leveraged to design potent inhibitors of tyrosine kinases, which are implicated in cancers, inflammatory diseases, and infectious disorders. For instance, derivatives of this compound have shown promising activity against Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell signaling.

One notable application of 2',4-Difluoro-3-iodobiphenyl is in the synthesis of antiviral agents. The fluorinated biphenyl scaffold has been found to enhance the binding affinity and selectivity of molecules targeting viral proteases and polymerases. Recent studies have demonstrated that compounds derived from 2',4-Difluoro-3-iodobiphenyl exhibit inhibitory effects against RNA viruses, including those responsible for influenza and hepatitis C. These findings highlight the potential of this compound as a lead molecule in antiviral drug discovery.

The utility of 2',4-Difluoro-3-iodobiphenyl extends beyond pharmaceutical applications into the realm of materials science. Fluorinated biphenyls are known for their thermal stability and electron-deficient nature, which makes them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored derivatives of this compound as dopants and hole-transporting materials in electronic devices. The iodine substituent further enhances its functionality by allowing for facile modification through palladium-catalyzed cross-coupling reactions, enabling the creation of tailored materials with specific optoelectronic properties.

The synthesis of 2',4-Difluoro-3-iodobiphenyl typically involves multi-step organic transformations starting from commercially available biphenyl precursors. Key steps include halogenation with fluorinating agents followed by iodination using appropriate reagents such as N-Iodosuccinimide (NIS). The reaction conditions are carefully optimized to ensure high yield and purity, which are crucial for subsequent applications in drug development or material science.

In conclusion, 2',4-Difluoro-3-iodobiphenyl (CAS No. 1214351-85-5) is a versatile compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and researchers working on developing new therapeutics, antiviral agents, and advanced materials. As our understanding of molecular interactions continues to evolve, the significance of such specialized building blocks is likely to grow even further.